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Compound of Interest

Compound Name: Glycidyl Caprylate-d15

Cat. No.: B15547365

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Glycidyl Caprylate-d15. The information presented

herein is crucial for maintaining the integrity of the compound in research and development

settings. This document outlines potential degradation pathways, recommended storage

protocols, and methodologies for stability assessment.

Core Stability Profile and Storage
Glycidyl Caprylate-d15 is a deuterated analog of Glycidyl Caprylate, a glycidyl ester. The

stability of this compound is influenced by its functional groups: an epoxide ring and an ester

linkage. Both are susceptible to degradation under certain environmental conditions.

Deuteration at the caprylate chain is not expected to significantly alter the primary degradation

pathways but may influence the rate of degradation through the kinetic isotope effect.

Recommended Storage Conditions
To ensure the long-term stability of Glycidyl Caprylate-d15, the following storage conditions

are recommended based on supplier information and general chemical principles.
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Parameter Recommended Condition Rationale

Temperature 2-8°C (Refrigeration)

Minimizes the rate of potential

hydrolytic and thermal

degradation.[1]

For long-term storage, freezing

is also an option.[1]

Further slows down chemical

degradation processes.

Light Protect from light

Epoxides and esters can be

susceptible to

photodegradation.

Atmosphere

Store under an inert

atmosphere (e.g., Argon,

Nitrogen)

Protects against oxidation and

reaction with atmospheric

moisture.[1]

Container

Tightly sealed, non-reactive

container (e.g., amber glass

vial)

Prevents exposure to air and

moisture.

Physicochemical Properties
Property Value

Molecular Formula C₁₁H₅D₁₅O₃

Molecular Weight 215.37 g/mol

Physical Form Powder[1]

Common Solvents Chloroform, Dichloromethane, DMSO[1]

Potential Degradation Pathways
The primary degradation pathways for Glycidyl Caprylate-d15 are anticipated to be hydrolysis

of the ester bond and opening of the epoxide ring. These reactions can be catalyzed by acidic

or basic conditions and elevated temperatures.
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Potential Degradation Pathways of Glycidyl Caprylate-d15

Ester Hydrolysis Epoxide Ring Opening

Glycidyl Caprylate-d15

Caprylic Acid-d15
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Diol Derivative

 

H+

catalyzes

OH-

catalyzes
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Δ

accelerates
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Forced Degradation Experimental Workflow

Prepare Glycidyl Caprylate-d15 Solution

Expose to Stress Conditions
(Acid, Base, Oxidizing Agent, Heat, Light)

Collect Samples at
Defined Time Points

Analyze by HPLC or LC-MS

Identify Degradation Products

Determine Degradation Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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